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Compound of Interest

Compound Name: Ecopipam Hydrochloride

Cat. No.: B1205277 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical compounds is a cornerstone of laboratory safety and environmental

responsibility. This guide provides comprehensive, step-by-step procedures for the proper

disposal of Ecopipam Hydrochloride, a selective dopamine D1 receptor antagonist.

Adherence to these protocols is critical to minimize health risks and ensure regulatory

compliance.

Hazard Profile and Safety Overview
Ecopipam Hydrochloride is classified as harmful if swallowed (Acute toxicity, Oral, Category

4).[1][2] Therefore, all materials contaminated with this compound must be treated as chemical

waste and handled with appropriate personal protective equipment (PPE), including safety

goggles with side-shields and chemical-resistant gloves.[2] All handling and disposal

procedures should be conducted in a well-ventilated area, preferably within a laboratory fume

hood.[1] An accessible safety shower and eyewash station are mandatory engineering controls.

[1][2]

Key Safety and Disposal Data
The following table summarizes key safety information for Ecopipam and its common forms.

While some forms are not classified as hazardous, it is best practice to handle all with care.
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Compound CAS Number Molecular Formula GHS Classification

Ecopipam

Hydrochloride
190133-94-9 C₁₉H₂₁Cl₂NO

Acute toxicity, oral

(Category 4)[2]

Ecopipam

Hydrobromide
1227675-51-5 C₁₉H₂₀ClNO.HBr

Not a hazardous

substance or mixture

Ecopipam 112108-01-7 C₁₉H₂₀ClNO
Not a hazardous

substance or mixture

Standard Operating Protocol for Ecopipam
Hydrochloride Disposal
This protocol outlines the essential steps for the routine disposal of Ecopipam Hydrochloride
waste generated in a laboratory setting.

Methodology
Waste Segregation:

All materials that have come into contact with Ecopipam Hydrochloride, including

gloves, bench paper, pipette tips, and empty vials, must be categorized as chemical

waste.[1]

This waste stream must be kept separate from other laboratory waste, such as

biohazardous or regular trash.

Containerization:

Collect all Ecopipam Hydrochloride waste in designated, clearly labeled, and sealed

chemical waste containers.[1]

Ensure the container is appropriate for solid or liquid waste as applicable.

Labeling and Storage:
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The waste container must be labeled "Hazardous Waste" and clearly identify the contents,

including "Ecopipam Hydrochloride."

Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible materials, direct sunlight, and sources of ignition, pending disposal.[1]

Disposal:

Dispose of the chemical waste in strict accordance with all applicable federal, state, and

local environmental regulations.[1]

Engage a licensed hazardous waste disposal contractor for pickup and final disposal.

Crucially, do not allow the product to enter drains or sewer systems.[1]

Emergency Protocol for Ecopipam Hydrochloride
Spills
Immediate and appropriate action is necessary to contain and clean up any spills to ensure the

safety of laboratory personnel.

Methodology
Immediate Response:

Evacuate all non-essential personnel from the spill area.

Ensure the area is well-ventilated to avoid inhalation of any dust or aerosols.

Don the full required PPE, including a respirator if there is a risk of airborne powder.[1]

Containment:

Prevent further leakage or spillage if it is safe to do so.[1]

Spill Cleanup:
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For Solid Spills: Carefully sweep or vacuum the material, avoiding the generation of dust.

[1]

For Liquid Spills: Absorb the solution with an inert, non-combustible absorbent material

such as sand, earth, diatomite, or vermiculite.[1][3]

Decontamination:

Thoroughly decontaminate the spill area and all cleaning equipment.

Scrub the surfaces with a suitable solvent, such as alcohol, followed by a thorough wash

with soap and water.[1]

Disposal of Spill Debris:

Collect all contaminated materials, including absorbents and cleaning supplies, in a

sealed, appropriately labeled container for proper chemical waste disposal.[1]

Disposal and Safety Workflow
The following diagram illustrates the logical flow for the safe handling and disposal of

Ecopipam Hydrochloride.
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Caption: Workflow for Ecopipam Hydrochloride disposal and spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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